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Compound of Interest

Compound Name: rac-Pregabalin-d4

Cat. No.: B1153103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for rac-Pregabalin-d4, a deuterated form of rac-Pregabalin. As a stable isotope-labeled
compound, it serves as a crucial internal standard in pharmacokinetic and metabolic studies.
Understanding its safety profile and proper handling procedures is paramount to ensuring
laboratory safety and data integrity.

Core Safety and Chemical Data

The following tables summarize the key quantitative data for rac-Pregabalin-d4, compiled from
various chemical suppliers and databases.

Physical and Chemical Properties
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Property Value Source
Pharmaffiliates[1], United

Molecular Formula CsH13D4NO:2 ) ]
States Biological[2]
PubChem|[3], LGC

] Standards[4],

Molecular Weight 163.25 g/mol N )
Pharmaffiliates[1], United
States Biological[2]

Appearance Not Available -

Storage Temperature

2-8°C Refrigerator or Room

Temperature/4°C

Pharmaffiliates[1], United
States Biological[2]

Shipping Conditions

Ambient

Pharmaffiliates[1]

Toxicological and Hazard Data

While a specific Safety Data Sheet (SDS) for rac-Pregabalin-d4 is not readily available, the

hazard profile is expected to be analogous to that of its non-deuterated counterpart, rac-

Pregabalin. The following data is derived from the SDS for rac-Pregabalin.

Hazard Class

GHS Classification

Hazard Statement

H361: Suspected of damaging

Reproductive Toxicity Repr. 2 N )
fertility or the unborn child[5]
- o H373: May cause damage to
Specific Target Organ Toxicity
STOTRE 2 organs through prolonged or
(Repeated Exposure)
repeated exposure[5]
Serious Eye Damage/Eye H318: Causes serious eye
o Eye Dam. 1
Irritation damage[5]
Specific Target Organ Toxicity H336: May cause drowsiness
STOT SE 3

(Single Exposure)

or dizziness|[5]
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Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Adherence to standardized laboratory protocols is critical when handling rac-Pregabalin-d4.
The following methodologies are based on general best practices for handling chemical

reference standards.
Personal Protective Equipment (PPE) Workflow

The selection and use of appropriate PPE is the first line of defense against potential exposure.

The following workflow outlines the necessary steps.
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/Personal Protective Equipment (PPE) Workﬂow\
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tep 3
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tep 4

@se in a Well-Ventilated Area or Fume HOO(D

Proceed with Experimental Work
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Caption: Workflow for donning appropriate Personal Protective Equipment.

General Handling Protocol

+ Read the Safety Data Sheet (SDS): Before use, thoroughly review the SDS for rac-
Pregabalin to understand the potential hazards.[6]
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» Work in a Ventilated Area: All handling of rac-Pregabalin-d4 should be conducted in a well-
ventilated laboratory or under a chemical fume hood to minimize inhalation exposure.[6]

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[6] In case of accidental
contact, follow the first-aid measures outlined in the SDS.

» Weighing and Transfer: When weighing or transferring the solid material, use appropriate
tools (e.g., spatula, weigh paper) to avoid generating dust.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Storage: Store the compound in a tightly sealed container in a refrigerator at 2-8°C, as
recommended.[1]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Logical Relationships in Chemical Safety Handling

The principles of chemical safety follow a hierarchical and logical progression. The following
diagram illustrates the relationship between hazard identification, risk assessment, control
measures, and emergency preparedness when working with a compound like rac-Pregabalin-
d4.
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Chemical Safety Handling Logic
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- /

(Spill Kit, First Aid)

Personal Protective Equipment (PPE)
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Caption: Logical flow of chemical safety and handling procedures.

By adhering to these guidelines, researchers, scientists, and drug development professionals
can safely handle rac-Pregabalin-d4, ensuring both personal safety and the integrity of their
experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1153103#safety-data-sheet-and-handling-
precautions-for-rac-pregabalin-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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